Cas no 1621962-67-1 (2-{[dimethyl(oxo)-λ?-sulfanylidene]amino}acetonitrile)

• Product Name: 2-{[dimethyl(oxo)-λ?-sulfanylidene]amino}acetonitrile
• CAS No: 1621962-67-1
• MF: C₄H₈N₂OS
• MW: 132.184119224548
• MDL: MFCD28505758
• CID: 4609495
• PubChem ID: 119031237
• Update Time: 2025-07-13

2-{[dimethyl(oxo)-λ?-sulfanylidene]amino}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{[dimethyl(oxo)-lambda6-sulfanylidene]amino}acetonitrile
• Acetonitrile, 2-[(dimethyloxido-λ4-sulfanylidene)amino]-
• 2-{[dimethyl(oxo)-λ?-sulfanylidene]amino}acetonitrile

• MDL： MFCD28505758
• Inchi： 1S/C4H8N2OS/c1-8(2,7)6-4-3-5/h4H2,1-2H3
• InChI Key： GGHJDJKPYQBPMP-UHFFFAOYSA-N
• SMILES： C(#N)CN=S(C)(C)=O

Additional information on 2-{[dimethyl(oxo)-λ?-sulfanylidene]amino}acetonitrile

Comprehensive Overview of 2-{[dimethyl(oxo)-λ?-sulfanylidene]amino}acetonitrile (CAS No. 1621962-67-1)

In the realm of specialized chemical compounds, 2-{[dimethyl(oxo)-λ?-sulfanylidene]amino}acetonitrile (CAS No. 1621962-67-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its sulfanylidene and acetonitrile functional groups, is a subject of interest in organic synthesis and material science. Researchers are increasingly exploring its utility in pharmaceutical intermediates, agrochemical formulations, and advanced material development, aligning with the growing demand for innovative chemical solutions in these sectors.

The molecular structure of 2-{[dimethyl(oxo)-λ?-sulfanylidene]amino}acetonitrile features a dimethyl(oxo)-λ?-sulfanylidene moiety, which contributes to its reactivity and stability under various conditions. This makes it a valuable candidate for catalysis and ligand design, topics frequently searched by chemists and engineers. Recent studies highlight its potential in green chemistry applications, a hot topic in sustainability-driven research. Its compatibility with biodegradable solvents and low-toxicity protocols further enhances its appeal in environmentally conscious industries.

From a synthetic perspective, the acetonitrile group in this compound offers versatility in nucleophilic substitution reactions, a common query in organic chemistry forums. The compound's ability to participate in cycloaddition reactions and heterocycle formation has also been documented, addressing the rising interest in heterocyclic compounds for drug discovery. These attributes position CAS No. 1621962-67-1 as a promising building block for high-value chemical products, a keyword often associated with industrial innovation.

In the context of analytical chemistry, 2-{[dimethyl(oxo)-λ?-sulfanylidene]amino}acetonitrile exhibits distinct spectroscopic signatures, such as NMR shifts and IR absorption bands, which are critical for quality control and structural elucidation. These properties are frequently discussed in academic and industrial settings, particularly in relation to process optimization and scale-up challenges. The compound's stability under ambient conditions and compatibility with chromatographic techniques further underscore its practicality for large-scale applications.

As the scientific community continues to explore sulfur-containing compounds, the relevance of CAS No. 1621962-67-1 is expected to grow. Its potential role in bioactive molecule design and functional material engineering aligns with trending searches on AI-driven drug discovery and smart materials. By integrating this compound into cutting-edge research, scientists can address pressing challenges in healthcare and renewable energy, two sectors dominating global discourse.

In summary, 2-{[dimethyl(oxo)-λ?-sulfanylidene]amino}acetonitrile represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, coupled with its structural uniqueness, make it a compound worth watching in the evolving landscape of specialty chemicals. Whether for academic inquiry or industrial adoption, this compound offers ample opportunities to advance scientific knowledge and technological progress.